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Compound of Interest

Compound Name: Daurisoline-d2

Cat. No.: B12365218 Get Quote

This guide provides a focused analysis of the molecular characteristics of Daurisoline-d2, a

deuterated isotopologue of Daurisoline. The information is tailored for researchers, scientists,

and professionals in the field of drug development who require precise data for analytical and

experimental applications.

Molecular Profile
Daurisoline is a bis-benzylisoquinoline alkaloid.[1] Its deuterated form, Daurisoline-d2, is

chemically identical except that two hydrogen atoms have been replaced by deuterium. This

isotopic substitution is a critical tool in various research applications, including metabolic

studies and as an internal standard in mass spectrometry-based quantification.

The molecular formula for Daurisoline is C37H42N2O6.[2][3][4] For Daurisoline-d2, the

molecular formula is C37H40D2N2O6. The substitution of two deuterium atoms for two

hydrogen atoms results in a corresponding increase in the molecular weight.

Quantitative Data Summary
The table below outlines the molecular formula and weight of both Daurisoline and its d2-

isotopologue. The molecular weight of Daurisoline is approximately 610.74 g/mol .[1][5] The

atomic mass of hydrogen is approximately 1.008 amu, while the atomic mass of the stable

isotope deuterium is approximately 2.014 amu.[6][7][8][9]
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Compound Molecular Formula Molecular Weight ( g/mol )

Daurisoline C37H42N2O6 610.74

Daurisoline-d2 C37H40D2N2O6 612.75

Note on Experimental Protocols and Visualizations: The determination of a compound's

molecular weight and formula is a fundamental chemical characterization that does not involve

experimental protocols or signaling pathways in the context of this technical data sheet.

Therefore, detailed methodologies and graphical representations of biological pathways are not

applicable to the scope of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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